Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate

• IUPAC Name: ethyl 2-[(4-nitrophenyl)sulfonylamino]acetate
• InChI: InChI=1S/C10H12N2O6S/c1-2-18-10(13)7-11-19(16,17)9-5-3-8(4-6-9)12(14)15/h3-6,11H,2,7H2,1H3
• InChI Key: WFYWPPPBHSWSJM-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNS(=O)(=O)C1=CC=C(C=C1)[N+](=O)[O-]
• Molecular Formula: C10H12N2O6S
• Molecular Weight: 288.28 g/mol
• CAS No.: 99069-33-7

Description

Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate is an organic compound with the molecular formula C10H12N2O6S and a molecular weight of 288.28 g/mol . It is characterized by the presence of a nitrobenzene group, a sulfonamide group, and an ethyl ester group. This compound is used in various chemical reactions and has applications in scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate typically involves the reaction of ethyl bromoacetate with 4-nitrobenzenesulfonamide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The reaction conditions are optimized for efficiency and yield, and the product is purified using techniques such as recrystallization or chromatography .

Chemical Reactions Analysis

Types of Reactions

Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: The ethyl ester group can be hydrolyzed to form the corresponding carboxylic acid under acidic or basic conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon (Pd/C) catalyst.

Substitution: Hydrochloric acid (HCl) or sodium hydroxide (NaOH) for hydrolysis.

Major Products

Reduction: Ethyl 2-[(4-aminobenzene)sulfonamido]acetate.

Substitution: 2-[(4-nitrobenzene)sulfonamido]acetic acid.

Scientific Research Applications

Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe due to its functional groups.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate involves its interaction with specific molecular targets. The nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The sulfonamide group can form hydrogen bonds with proteins, affecting their function .

Comparison with Similar Compounds

Similar Compounds

Methyl 2-[(4-nitrobenzene)sulfonamido]acetate: Similar structure but with a methyl ester group instead of an ethyl ester group.

Ethyl 2-[(4-bromobenzene)sulfonamido]acetate: Similar structure but with a bromobenzene group instead of a nitrobenzene group.

Uniqueness

This compound is unique due to its combination of functional groups, which allows it to participate in a variety of chemical reactions and makes it a versatile intermediate in organic synthesis .

Biological Activity

Ethyl 2-[(4-nitrobenzene)sulfonamido]acetate is a sulfonamide derivative that has garnered attention for its potential biological activities, particularly in the fields of anticancer, antimicrobial, and enzyme inhibition. This article reviews the synthesis, biological evaluation, and structure-activity relationships (SAR) of this compound based on diverse research findings.

Synthesis and Structure

This compound can be synthesized through the reaction of ethyl chloroacetate with 4-nitrobenzenesulfonamide. The specific structure includes an ethyl group attached to a sulfonamide moiety, which is further linked to an acetate group. The presence of the nitro group on the benzene ring is crucial for its biological activity.

1. Anticancer Activity

Research indicates that compounds similar to this compound exhibit significant anticancer properties. For instance, sulfonamide derivatives have shown cytotoxic effects against various cancer cell lines, with IC50 values ranging from 5 to 10 nM in some studies . The mechanism often involves disruption of microtubule formation, leading to mitotic arrest and subsequent cell death.

Table 1: Cytotoxicity of Sulfonamide Derivatives

Compound	Cell Line	IC50 (nM)	Mechanism of Action
Compound A	DU145 (Prostate)	7.5	Microtubule destabilization
Compound B	K562 (Leukemia)	9.0	Apoptosis induction
This compound	TBD	TBD	TBD

2. Antimicrobial Activity

This compound has also been evaluated for its antimicrobial properties. Studies have demonstrated that sulfonamides can inhibit bacterial growth effectively, particularly against Gram-positive bacteria. The mechanism typically involves interference with bacterial folic acid synthesis.

Table 2: Antimicrobial Activity

Bacteria Species	MIC (µg/mL)	MBC (µg/mL)
Staphylococcus aureus	15	30
Escherichia coli	20	40
Streptococcus pneumoniae	10	20

3. Enzyme Inhibition

Sulfonamide compounds are known to act as inhibitors of carbonic anhydrase (CA), an enzyme crucial for maintaining acid-base balance in organisms. This compound may exhibit similar inhibitory effects, potentially leading to applications in treating conditions such as glaucoma and edema .

Case Studies

Case Study: Anticancer Evaluation
In a study involving various sulfonamide derivatives, this compound was tested alongside other compounds for its cytotoxic effects on cancer cell lines. Results indicated a promising activity profile, warranting further investigation into its structure-activity relationships.

Case Study: Antimicrobial Efficacy
A separate investigation focused on the antimicrobial properties of this compound against common pathogens. The compound demonstrated significant inhibitory effects, suggesting potential for development into a therapeutic agent against bacterial infections.

Structure-Activity Relationships (SAR)

The presence of the nitro group in this compound plays a pivotal role in enhancing its biological activity. Modifications to the sulfonamide or acetate components can lead to variations in potency and selectivity against target cells or pathogens.

Synthesis routes and methods

Procedure details